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Compound of Interest

Compound Name: Methyl red hydrochloride

Cat. No.: B1584316 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information for interpreting and troubleshooting the Methyl Red (MR) test, with a specific focus

on understanding an ambiguous orange result.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the Methyl Red (MR) test?
The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism

performs mixed-acid fermentation of glucose.[1][2][3] All members of the Enterobacteriaceae

family initially metabolize glucose to pyruvic acid.[1][4] From there, some organisms utilize the

mixed-acid pathway to produce a high concentration of stable acids such as lactic, acetic, and

formic acid.[1][3] This significant acid production overcomes the phosphate buffer in the MR-VP

broth and lowers the final pH of the medium to 4.4 or below.[2][5][6] The addition of the methyl

red pH indicator, which is red at pH ≤ 4.4 and yellow at pH ≥ 6.2, allows for the visual detection

of this acidic endpoint.[1][7][8]

Q2: How are definitive positive and negative results in an MR test
interpreted?

Positive Result (Red): A distinct and stable red color develops immediately after adding the

methyl red indicator.[2] This indicates a positive test for mixed-acid fermentation, as the pH

of the medium has dropped to 4.4 or lower.[2][3][9] Escherichia coli is a typical example of an

MR-positive organism.[2]
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Negative Result (Yellow): The broth remains yellow, showing no color change.[2] This

signifies a negative test. The organism does not produce enough stable acid to overcome

the buffer. Instead, it may metabolize the initial acidic byproducts into neutral end products

like acetoin and 2,3-butanediol (the butylene glycol pathway), raising the pH to 6.2 or above.

[1][4][5] Enterobacter aerogenes is a classic MR-negative organism.[2]

Q3: What does an orange color in a Methyl Red test indicate?
An orange color is considered an inconclusive, equivocal, or weakly positive result.[1][6] It

signifies that the organism has produced some acid, but not in sufficient quantity to lower the

pH to the definitive positive threshold of 4.4.[2] The final pH of the medium is in the

intermediate range between 4.4 and 6.2.[7][8][10][11] This result is not definitive and requires

further steps to ensure accurate characterization of the organism.[1][9]

Troubleshooting Guide
Q1: I obtained an orange result after 48 hours of incubation. What is
my immediate next step?
If an orange or otherwise inconclusive result is observed after the standard 48-hour incubation,

the recommended course of action is to re-incubate the remaining broth culture for an

additional 24 to 72 hours (for a total of up to 5 days).[1][4][6] After this extended incubation, the

test should be repeated by adding the methyl red indicator to the aged culture. This allows

slower-growing or weakly-fermenting organisms sufficient time to produce a definitive acidic or

neutral endpoint.[6][9]

Q2: Could an error in my initial experimental setup have caused the
ambiguous orange result?
Yes, several factors can lead to an inconclusive orange result:

Insufficient Incubation: Testing before the minimum 48-hour period is a common cause.

Some organisms require more time to produce a high concentration of acid or to

subsequently convert those acids to neutral products.[1][6][9]

Improper Inoculum: Using an inoculum that is too heavy can inhibit bacterial growth and lead

to invalid results. A light inoculum from a pure, 18-24 hour culture is recommended.[6]
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Reagent Issues: Ensure the Methyl Red reagent is stored correctly (4-8°C) and has not

expired.[2]

Q3: The result is still orange after re-incubation. How should I
interpret and report this?
If the color remains orange after a full 4- to 5-day incubation, it should be reported as a weak

positive or inconclusive result.[1] It indicates that the organism produces a small amount of acid

from glucose fermentation but does not maintain the highly acidic environment characteristic of

strong mixed-acid fermenters. For definitive identification, this result should be used in

conjunction with other biochemical tests, such as the Voges-Proskauer, Indole, and Citrate

tests (IMViC series).[1][9]

Data Presentation: pH, Color, and Interpretation
Summary
The interpretation of the Methyl Red test is directly dependent on the final pH of the culture

medium after incubation.

Final pH of Medium
Color After Adding
Methyl Red

Interpretation
Metabolic Pathway
Indicated

≤ 4.4 Red Positive
Mixed-Acid

Fermentation

4.5 - 6.1 Orange
Inconclusive / Weak

Positive

Limited acid

production

≥ 6.2 Yellow Negative
Butylene Glycol

Fermentation

Data compiled from multiple sources.[1][4][7][8][11][12]

Experimental Protocols
Standard Methyl Red (MR) Test Protocol
1. Media and Reagents:
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MR-VP Broth: A buffered peptone-glucose broth is used. The formulation per liter includes

7.0g buffered peptone, 5.0g dextrose (glucose), and 5.0g dipotassium phosphate at a final

pH of 6.9.[1]

Methyl Red Reagent (0.02%): Dissolve 0.1g of methyl red powder in 300 mL of 95% ethyl

alcohol. Add 200 mL of distilled water to bring the final volume to 500 mL. Store at 4-8°C in a

light-protected bottle.[2][6][9]

2. Procedure:

Using a sterile loop, lightly inoculate a tube of MR-VP broth with a pure culture of the test

organism (ideally from an 18-24 hour culture).[6][9]

Incubate the tube aerobically at 35-37°C for a minimum of 48 hours.[1][2] Some protocols

recommend incubating for up to 5 days for organisms that are slow to react.[5][6]

After incubation, aseptically transfer approximately 1-2.5 mL of the broth to a new, clean test

tube.[6][9] (The remaining broth can be used for the Voges-Proskauer test).

Add 2-5 drops of the Methyl Red reagent to the aliquot.[1][9]

Observe for an immediate color change. Do not delay reading the result.[4][9]

3. Quality Control:

Positive Control:Escherichia coli (e.g., ATCC 25922) should yield a red color.[2]

Negative Control:Enterobacter aerogenes (e.g., ATCC 13048) or Klebsiella pneumoniae

(e.g., ATCC 13883) should yield a yellow color.[1][2]

Mandatory Visualizations
Biochemical Pathways
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Caption: Biochemical pathways for glucose fermentation tested by the MR assay.
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Caption: Logical workflow for performing and interpreting the Methyl Red test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1584316?utm_src=pdf-custom-synthesis
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://www.labtestsguide.com/methyl-red-test
https://www.dalynn.com/dyn/ck_assets/files/tech/RM65.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IFU21236.pdf
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemicals.co.uk/blog/what-is-methyl-red
https://asm.org/getmedia/40946f85-9357-4563-aa8a-994427efa825/methyl-red-and-voges-proskauer-test-protocols.pdf
https://www.homesciencetools.com/product/methyl-red-15-ml/
https://www.ck12.org/flexi/chemistry/indicators/how-does-methyl-red-function-as-a-ph-indicator/
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b1584316#how-to-interpret-an-orange-color-in-a-methyl-red-test
https://www.benchchem.com/product/b1584316#how-to-interpret-an-orange-color-in-a-methyl-red-test
https://www.benchchem.com/product/b1584316#how-to-interpret-an-orange-color-in-a-methyl-red-test
https://www.benchchem.com/product/b1584316#how-to-interpret-an-orange-color-in-a-methyl-red-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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